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Introduction
Polybutylene terephthalate (PBT) is a thermoplastic polyester commonly used in food

packaging and reusable kitchen utensils due to its excellent mechanical and thermal

properties.[1] During the polymerization process, oligomers, including linear and cyclic forms,

can be generated as by-products.[1] These non-intentionally added substances (NIAS) have

the potential to migrate from the packaging material into foodstuffs, raising concerns about

consumer exposure and safety.[2][3]

This application note provides a detailed protocol for the migration testing of the linear PBT
trimer from food contact materials (FCMs). The methodologies described are based on

established scientific literature and are compliant with the principles outlined in European Union

regulations, such as Regulation (EU) No. 10/2011 for plastic materials and articles intended to

come into contact with food.[4][5][6] The protocol will cover sample preparation, migration

conditions, analytical quantification, and data interpretation.

Regulatory Context
In the European Union, the safety of food contact materials is governed by Framework

Regulation (EC) No 1935/2004, which stipulates that materials shall not transfer their

constituents to food in quantities that could endanger human health.[5][6] For plastic FCMs,

Regulation (EU) No 10/2011 sets out specific rules, including the establishment of Specific
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Migration Limits (SMLs) for certain substances.[5][6][7] While there is no specific SML for

individual PBT oligomers, the overall migration limit (OML) of 10 mg/dm² of contact surface or

60 mg/kg of foodstuff applies.[5][8][9] For non-listed substances like the linear PBT trimer, a
risk assessment is required, often utilizing the Threshold of Toxicological Concern (TTC)

concept.[1][4]

Experimental Workflow
The overall experimental workflow for the migration testing of linear PBT trimer is depicted in

the following diagram:
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Figure 1: Experimental workflow for migration testing.
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Experimental Protocols
Materials and Reagents

PBT Samples: Food packaging films, containers, or utensils.

Food Simulants: As per Regulation (EU) No. 10/2011 (see Table 1).

Solvents: Acetonitrile (ACN), Dichloromethane (DCM), 1,1,1,3,3,3-hexafluoro-2-propanol

(HFIP) - all HPLC or LC-MS grade.

Standards: Certified reference material of linear PBT trimer. If not commercially available,

isolation and purification from a PBT extract may be necessary, with purity assessment via

methods like qNMR.[10]

Reagents: Formic acid (LC-MS grade).

Sample Preparation
Cutting and Cleaning: Cut the PBT sample into appropriate dimensions to fit the migration

cell. For articles like utensils, they may be tested whole or cut.[1] Clean the surface of the

sample with distilled water to remove any surface contamination and dry it in a dust-free

environment.

Surface Area Determination: Accurately measure the surface area of the sample that will be

in contact with the food simulant.

Migration Testing
Food Simulant Selection: Choose the appropriate food simulant(s) based on the intended

use of the PBT packaging, as specified in Regulation (EU) No. 10/2011.
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Food Simulant Abbreviation Type of Foodstuff

10% Ethanol (v/v) Simulant A
Aqueous foods with a pH >

4.5

3% Acetic Acid (w/v) Simulant B Acidic foods with a pH ≤ 4.5

20% Ethanol (v/v) Simulant C
Alcoholic foods with an

alcohol content of up to 20%

50% Ethanol (v/v) Simulant D1 Milk products

Olive Oil Simulant D2 Fatty foods

Table 1: Commonly used food simulants for migration testing.

Migration Cell Setup: Place the prepared PBT sample in a migration cell, ensuring only the

intended surface is in contact with the simulant. A surface area to volume ratio of 6 dm² per 1

kg of food simulant is the standard assumption unless the actual ratio is known.[11]

Test Conditions: The selection of time and temperature for the migration test should

correspond to the worst-case foreseeable use of the packaging material. Examples of test

conditions are provided in Table 2. For repeated-use articles, migration testing is typically

performed three times on the same sample, with the compliance assessment based on the

result of the third migration test.[1][4]

Contact Time Contact Temperature Intended Use

10 days 40 °C
Long-term storage at room

temperature or below

2 hours 70 °C Hot-fill conditions

10 minutes 200 °C
Frying conditions (using

sunflower oil as simulant)[4]

Table 2: Examples of migration test conditions.

Analytical Method: HPLC-UV/FLD or LC-MS

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://plasticseurope.org/wp-content/uploads/2021/11/20130719applicability_of_mathematical_modelling_for_the_estimation_of_specific_migration_of_substances.pdf
https://foodpackagingforum.org/news/study-investigates-quantity-and-risk-of-oligomers-in-pbt
https://pubmed.ncbi.nlm.nih.gov/36206019/
https://pubmed.ncbi.nlm.nih.gov/36206019/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD)

or Fluorescence Detector (FLD), or with a Mass Spectrometry (MS) detector, is the preferred

method for the quantification of PBT oligomers.[1][2][4]

Sample Preparation of the Migrate:

For aqueous simulants (A, B, C, D1), an aliquot of the migrate can often be directly

injected after filtration. In cases of very low expected migration, a pre-concentration step

using solid-phase extraction (SPE) may be necessary.

For the olive oil simulant (D2), a liquid-liquid extraction or another suitable sample clean-

up method is required to separate the analytes from the fatty matrix.

Chromatographic Conditions (Example):

Column: A C18 stationary phase is commonly used.

Mobile Phase: A gradient elution with water and acetonitrile, often with a small amount of

formic acid, is typical.[12]

Flow Rate: 0.5 - 1.0 mL/min.

Injection Volume: 10 - 50 µL.[13]

Detection:

UV/DAD: Monitoring at a wavelength corresponding to the absorbance maximum of the

PBT trimer.

FLD: Excitation and emission wavelengths specific to the PBT trimer.

MS: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for high

selectivity and sensitivity.

Calibration and Quantification:

Prepare a series of calibration standards of the linear PBT trimer in the corresponding

food simulant.
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Construct a calibration curve by plotting the peak area against the concentration.

Quantify the linear PBT trimer in the migration samples by comparing their peak areas to

the calibration curve.

Data Presentation and Interpretation
The migration results should be expressed in mg of analyte per kg of food simulant (mg/kg) or

mg of analyte per dm² of the contact surface area (mg/dm²).

Quantitative Data Summary

PBT Sample ID Food Simulant
Test
Conditions
(Time, Temp.)

Migration of
Linear PBT
Trimer (mg/kg)

Migration of
Linear PBT
Trimer
(mg/dm²)

Sample 1 50% Ethanol
2h, 70°C (3rd

migration)
0.218[1][4] Calculated value

Sample 2 Sunflower Oil 10 min, 200°C
7.5 (total cyclic

oligomers)[4]
Calculated value

Sample 3 Isooctane 10 days, 40°C
4.11 (cyclic

trimer)[14]
Calculated value

Sample 4 50% Ethanol 10 days, 40°C
0.21 (cyclic

trimer)[14]
Calculated value

Table 3: Example of a structured table for summarizing quantitative migration data. Note:
Literature values may refer to cyclic oligomers as indicated, serving as a reference for expected

migration levels.

Conclusion
The protocol outlined in this application note provides a robust framework for the migration

testing of linear PBT trimer from food packaging materials. Adherence to standardized

methodologies is crucial for ensuring the safety and compliance of food contact materials. The

use of sensitive analytical techniques like HPLC with MS detection allows for accurate
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quantification of migrants even at low levels. The results of these migration studies are

essential for conducting thorough risk assessments and ensuring consumer safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15352588#migration-testing-of-linear-pbt-trimer-from-
food-packaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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